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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the intraperitoneal (IP) injection of

Hypnorm® (a combination of fentanyl citrate and fluanisone) in rats for anesthesia and

neuroleptanalgesia. The protocols outlined below are intended for use in a research setting by

trained professionals.

Introduction
Hypnorm is a neuroleptanalgesic agent widely used in laboratory animal medicine. It is a

combination of a potent opioid analgesic, fentanyl, and a neuroleptic, fluanisone.[1] This

combination produces a state of sedation and analgesia, making it suitable for minor surgical

procedures and diagnostic techniques where muscle relaxation is not a primary requirement.[2]

For procedures requiring muscle relaxation, Hypnorm is often used in conjunction with a

benzodiazepine like diazepam or midazolam.[2][3]

Quantitative Data Summary
The following tables summarize key quantitative data for the use of Hypnorm in rats via

intraperitoneal injection.

Table 1: Recommended Dosages for Intraperitoneal Injection in Rats
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Anesthetic
Regimen

Components Dosage Recommended Use

Hypnorm Alone Fentanyl Citrate 0.126 mg/kg
Sedation and minor

procedures

Fluanisone 4 mg/kg

Hypnorm with

Diazepam
Fentanyl Citrate 0.095 mg/kg

Surgical anesthesia

with muscle relaxation

Fluanisone 3 mg/kg

Diazepam 2.5 mg/kg

Hypnorm with

Midazolam
Fentanyl Citrate 0.079 mg/kg

Surgical anesthesia

with muscle relaxation

Fluanisone 2.5 mg/kg

Midazolam 1.25 mg/kg

Note: The Hypnorm with midazolam mixture is prepared by diluting both Hypnorm and

midazolam (5 mg/ml) with an equal volume of Water for Injection before mixing them together.

[2]

Table 2: Anesthetic Timelines and Physiological Effects
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Parameter Hypnorm Alone
Hypnorm with
Benzodiazepine

Reference

Onset of Anesthesia 3-5 minutes 3-5 minutes [4]

Duration of

Sedation/Immobilizati

on

30-60 minutes 30-60 minutes [2]

Duration of Surgical

Anesthesia
Not applicable 20-40 minutes [5]

Recovery Time

(Return of Righting

Reflex)

Variable 55-149 minutes [4]

Respiratory Rate

Normal: 70-110

breaths/min. A 50%

drop can be normal

during anesthesia.

Can cause respiratory

depression. Monitor

closely.

[6][7]

Experimental Protocols
Materials

Hypnorm® solution for injection

Diazepam or Midazolam solution for injection (if required)

Sterile Water for Injection (for dilution)

Sterile syringes (1 mL or 3 mL)

Sterile needles (23-25 gauge)[8]

70% alcohol swabs

Appropriate personal protective equipment (gloves, lab coat)

Animal Preparation and Restraint
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Acclimation: Allow newly arrived animals an acclimation period of at least 3 days before any

procedure.[7]

Fasting: Pre-anesthetic fasting is generally not necessary for rats. If required for specific

experimental reasons, limit it to 2-3 hours as prolonged fasting can be detrimental due to

their high metabolism. Water should not be restricted.[7]

Weighing: Accurately weigh the rat to calculate the correct drug dosage.

Restraint: Proper restraint is crucial for a successful and safe IP injection. The two-person

technique is preferred.[8]

Two-Person Technique: One person restrains the rat by holding its head between the

index and middle fingers (the "V" hold) without compressing the trachea. The other fingers

are wrapped gently around the thorax. The other hand secures the rear feet and tail. The

rat is held with its head tilted downwards.[8] The second person performs the injection.

One-Person Technique: The rat can be wrapped in a towel, leaving the abdomen exposed.

The restrainer holds the rat in dorsal recumbency (on its back) with the head slightly lower

than the body.[8]

Intraperitoneal Injection Procedure
Injection Site Identification: The recommended injection site is the lower right quadrant of the

abdomen.[8][9] This location helps to avoid puncturing the urinary bladder and the cecum,

which is located on the left side.[9][10]

Aseptic Technique: While some sources suggest that skin sterilization with antiseptics may

not be essential for IP injections, it is good practice to swab the injection site with a 70%

alcohol swab.[9][11]

Needle Insertion: Insert the needle, with the bevel facing up, at a 30-45 degree angle to the

abdominal wall.[8][9] The needle should be directed towards the head of the animal.[12]

Aspiration: Gently aspirate by pulling back on the syringe plunger. If any fluid (e.g., urine,

blood, or intestinal contents) enters the syringe, withdraw the needle and reinject at a

different site with a fresh, sterile needle and syringe.[9][10]
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Injection: If aspiration is negative, inject the solution smoothly.

Withdrawal: Withdraw the needle at the same angle it was inserted.

Post-Injection Monitoring:

Monitor the animal for the onset of anesthesia by checking for the loss of the righting

reflex and the pedal withdrawal reflex (pinching a toe).[6]

Continuously monitor the rat's respiratory rate.[6]

To prevent corneal drying during anesthesia, apply a sterile ophthalmic ointment to the

eyes.[7]

Maintain the animal's body temperature, as small mammals are prone to hypothermia

during anesthesia.[2]

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fluanisone_and_Fentanyl_Combination_in_Rodent_Anesthesia.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fluanisone_and_Fentanyl_Combination_in_Rodent_Anesthesia.pdf
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-rats/
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Procedure

Post-Procedure

Weigh Rat

Calculate Dosage

Prepare Injection

Restrain Rat

Perform IP Injection

Monitor Anesthetic Onset

Experimental Procedure

Monitor Recovery

Return to Cage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fentanyl (Opioid Agonist) Fluanisone (Dopamine D2 Antagonist)

Fentanyl

µ-Opioid Receptor
(GPCR)

Inhibit Adenylyl Cyclase Inhibit Ca2+ Channels Activate K+ Channels

↓ cAMP

Neuronal Hyperpolarization

↓ Ca2+ Influx ↑ K+ Efflux

Analgesia

Fluanisone

Dopamine D2 Receptor

Antagonizes

Sedation & Reduced
Motor Activity

Blocks Dopamine's Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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